Cas no 26757-74-4 (2-Azetidinone, 4-methyl-, (4S)-)

• Product Name: 2-Azetidinone, 4-methyl-, (4S)-
• CAS No: 26757-74-4
• MF: C₄H₇NO
• MW: 85.1044809818268
• CID: 5854590
• PubChem ID: 13741579
• Update Time: 2025-10-31

2-Azetidinone, 4-methyl-, (4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone, 4-methyl-, (4S)-
• EN300-7140531
• (S)-4-methylazetidin-2-on
• DTXSID60548175
• 26757-74-4
• AKOS006347717
• (4S)-4-Methylazetidin-2-one

• Inchi： 1S/C4H7NO/c1-3-2-4(6)5-3/h3H,2H2,1H3,(H,5,6)/t3-/m0/s1
• InChI Key： XMSFNEZQRPOHAR-VKHMYHEASA-N
• SMILES： N1[C@@H](C)CC1=O

Computed Properties

• Exact Mass: 85.052763847g/mol
• Monoisotopic Mass: 85.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 79.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.019±0.06 g/cm3(Predicted)
• Boiling Point: 231.3±9.0 °C(Predicted)
• pka: 15.92±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 2-Azetidinone, 4-methyl-, (4S)-

Comprehensive Overview of 2-Azetidinone, 4-methyl-, (4S)- (CAS No. 26757-74-4): Properties, Applications, and Research Insights

The compound 2-Azetidinone, 4-methyl-, (4S)- (CAS No. 26757-74-4) is a chiral β-lactam derivative that has garnered significant attention in pharmaceutical and synthetic chemistry research. As a member of the azetidinone family, this molecule features a four-membered ring structure with a carbonyl group, making it a versatile intermediate for drug development. Its (4S)- stereochemistry is particularly noteworthy, as it often influences biological activity and synthetic pathways. Researchers and industry professionals frequently search for terms like "4-methyl-2-azetidinone synthesis", "chiral β-lactam applications", and "CAS 26757-74-4 supplier", reflecting its commercial and academic relevance.

In recent years, the demand for enantiomerically pure compounds like 2-Azetidinone, 4-methyl-, (4S)- has surged due to their role in asymmetric synthesis. The compound's β-lactam core is structurally analogous to penicillin and cephalosporin antibiotics, though its non-antibiotic applications—such as enzyme inhibition and polymer chemistry—are equally compelling. Google Trends data reveals growing queries for "green synthesis of azetidinones" and "stereoselective lactam formation", aligning with global interest in sustainable methodologies. This molecule's 4-methyl substitution further enhances its stability, a trait explored in peer-reviewed studies on ring-strained heterocycles.

From a synthetic perspective, 2-Azetidinone, 4-methyl-, (4S)- serves as a precursor for N-heterocyclic carbene ligands and peptidomimetics. Its CAS No. 26757-74-4 is routinely cross-referenced in patents involving kinase inhibitors and protease modulators, highlighting its therapeutic potential. Analytical techniques such as HPLC chiral separation and X-ray crystallography are commonly employed to verify its enantiopurity, a critical parameter for regulatory compliance. Notably, forums discussing "azetidinone safety profiles" and "scalable production methods" underscore its industrial viability.

Emerging applications of (4S)-4-methyl-2-azetidinone include its use in bioconjugation and material science. Researchers investigating click chemistry or bioorthogonal reactions often leverage its reactive carbonyl group. Environmental concerns have also spurred studies on biodegradable derivatives of this compound, addressing queries like "eco-friendly azetidinone alternatives". The molecule's low toxicity profile (as documented in OECD guidelines) makes it attractive for cosmetic ingredient formulations, though rigorous purity standards apply.

Market analyses indicate steady growth for CAS 26757-74-4, driven by pharmaceutical R&D in targeted therapies. Its chiral purity (>98% ee) is frequently emphasized in supplier catalogs, responding to buyer searches for "GMP-grade azetidinones". Recent publications in journals like Organic Letters detail innovative routes using enzymatic resolution or organocatalysis, reflecting alignment with green chemistry principles. This positions 2-Azetidinone, 4-methyl-, (4S)- as a model compound for sustainable chiral synthesis.

In conclusion, the multifaceted utility of 2-Azetidinone, 4-methyl-, (4S)- (CAS No. 26757-74-4) spans medicinal chemistry, materials engineering, and beyond. Its stereospecificity and structural modularity continue to inspire solutions for challenges in drug delivery and catalysis. As AI-driven molecular design advances, this compound's role in fragment-based drug discovery is poised to expand, answering contemporary search trends around "AI-optimized heterocycles" and "next-gen chiral building blocks".